Cas no 116313-73-6 (alpha-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile)

• Product Name: alpha-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile
• CAS No: 116313-73-6
• MF: C₁₀H₅N₃O₄
• MW: 231.164401769638
• CID: 63214
• PubChem ID: 3856780
• Update Time: 2025-04-18

alpha-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile Chemical and Physical Properties

Names and Identifiers

• alpha-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile
• 2-[(3,4-dihydroxy-5-nitrophenyl)methylidene]propanedinitrile
• AG-1288
• Tyrphostin AG 1288
• AG 1288
• UPCMLD-DP016
• UPCMLD-DP016:001
• (3,4-DIHYDROXY-5-NITROBENZYLIDENE) MALONONITRILE
• UPCMLD-DP016:002
• a-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile
• BMK1-C5
• DTXSID50397412
• J-003422
• BRD-K08115555-001-02-8
• 2-(3,4-Dihydroxy-5-nitro-benzylidene)-malononitrile
• Propanedinitrile, 2-[(3,4-dihydroxy-5-nitrophenyl)methylene]-
• NCGC00161598-02
• CHEMBL166486
• PD118250
• 116313-73-6
• NCGC00161598-01
• CHEBI:94492
• HSCI1_000138
• CCG-100621
• SCHEMBL10144550
• 2-(3,4-dihydroxy-5-nitrobenzylidene)malononitrile
• AMY25958
• BiomolKI2_000027
• BDBM50017871
• BiomolKI_000017
• Q27166349
• FT-0697369

• Inchi： 1S/C10H5N3O4/c11-4-7(5-12)1-6-2-8(13(16)17)10(15)9(14)3-6/h1-3,14-15H
• InChI Key： KUXOYSZHUFZKHN-UHFFFAOYSA-N
• SMILES： OC1C(=CC(/C=C(\C#N)/C#N)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 231.02800
• Monoisotopic Mass: 231.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: nothing
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Color/Form: Not available
• PSA: 133.86000
• LogP: 1.95976
• Solubility: Not available

alpha-Cyano-(3,4-dihydroxy-5-nitro)cinnamonitrile Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols